Cas no 1805563-33-0 (5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride)
5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride is a versatile sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features—a chloro substituent, cyano group, and reactive sulfonyl chloride moiety—enhance its utility as a building block for constructing complex molecules. The presence of a mercapto group further expands its reactivity, enabling thiol-based conjugation or further functionalization. This compound is particularly valuable in the synthesis of sulfonamides, heterocycles, and other sulfur-containing derivatives. Its high purity and stability under controlled conditions make it suitable for precision chemical transformations. Proper handling is required due to its reactive sulfonyl chloride group.
1805563-33-0 structure
Product Name:5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride
CAS No:1805563-33-0
MF:C7H3Cl2NO2S2
MW:268.140217065811
CID:4794456
Update Time:2025-06-09
5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride
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- Inchi： 1S/C7H3Cl2NO2S2/c8-5-2-7(14(9,11)12)4(3-10)1-6(5)13/h1-2,13H
- InChI Key： JPHDVSYWWKFXKA-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C(=CC=1C#N)S)Cl)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 356
- XLogP3: 2.4
- Topological Polar Surface Area: 67.3
5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014005559-250mg |
5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride |
1805563-33-0 | 97% | 250mg |
489.60 USD | 2021-05-31 | |
| Alichem | A014005559-500mg |
5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride |
1805563-33-0 | 97% | 500mg |
798.70 USD | 2021-05-31 | |
| Alichem | A014005559-1g |
5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride |
1805563-33-0 | 97% | 1g |
1,445.30 USD | 2021-05-31 |
5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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